ethyl 3-(8-(2,5-dimethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate

• IUPAC Name: ethyl 3-[6-(2,5-dimethoxyphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate
• InChI: InChI=1S/C23H27N5O6/c1-7-34-18(29)10-11-26-21(30)19-20(25(4)23(26)31)24-22-27(13(2)14(3)28(19)22)16-12-15(32-5)8-9-17(16)33-6/h8-9,12H,7,10-11H2,1-6H3
• InChI Key: LKJDVHJIMCGBPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN1C(=O)C2=C(N=C3N2C(=C(N3C4=C(C=CC(=C4)OC)OC)C)C)N(C1=O)C
• Molecular Formula: C23H27N5O6
• Molecular Weight: 469.5 g/mol

Description

The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are commonly used in a wide variety of applications from plastics to pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. These include ester groups, methoxy groups, and possibly an imidazole ring.

Chemical Reactions Analysis

As an ester, this compound would be expected to undergo reactions typical of esters, such as hydrolysis, reduction, and reactions with Grignard reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Esters generally have pleasant odors and are often used in food flavorings and perfumes. They also have varying degrees of solubility in water, depending on their structure.

Scientific Research Applications

Synthesis and Characterization of Related Compounds Research on compounds with similar structures, such as imidazo[1,2-a]pyridines and imidazo[2,1-f]purin derivatives, focuses on their synthesis, characterization, and potential applications. For instance, studies on polymorphism in pharmaceutical compounds involve characterizing different crystalline forms using spectroscopic and diffractometric techniques, highlighting the importance of understanding physical and chemical properties for drug development (F. Vogt et al., 2013).

Biological Activity Compounds with imidazo purine derivatives have been synthesized and evaluated for their biological activities, including antiviral and cytostatic effects. For example, tricyclic etheno analogs of antivirals were synthesized, showing modest activity against certain viruses (Kateřina Hořejší et al., 2006). This suggests that compounds with similar structures may hold potential for therapeutic applications.

Photoreactivity and Material Science Applications Certain imidazo[1,2-a]pyridine derivatives exhibit photoreactivity, which can be leveraged in material science for the development of photochromic systems. The study of these systems offers insights into their potential applications in smart materials and optical storage (Yasuhide Nakayama et al., 1991).

Safety and Hazards

Like all chemicals, this compound should be handled with care. Proper personal protective equipment should be used, and safety data sheets should be consulted for specific handling and disposal procedures.